Cas no 321945-30-6 (4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide)

• Product Name: 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CAS No: 321945-30-6
• MF: C₁₅H₁₁BrN₂OS
• MW: 347.229641199112
• CID: 6545626
• Update Time: 2025-10-30

4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• Benzamide, 4-bromo-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-

• Inchi： 1S/C15H11BrN2OS/c16-10-6-4-9(5-7-10)14(19)18-15-12(8-17)11-2-1-3-13(11)20-15/h4-7H,1-3H2,(H,18,19)
• InChI Key： KAEUXUHQMHGQRK-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1C#N)(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 430.7±45.0 °C(Predicted)
• pka: 11.82±0.20(Predicted)

Additional information on 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

Introduction to 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 321945-30-6)

4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service registry number CAS No. 321945-30-6, belongs to a class of heterocyclic molecules that exhibit promising properties for further research and development in drug discovery.

The molecular structure of 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a bromine atom at the 4-position of the benzamide moiety enhances its utility as a synthetic intermediate, while the cyano group on the cyclopentabthiophene ring introduces electrophilic centers that can participate in various chemical transformations. These structural elements make it a valuable scaffold for designing novel molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of cyclopentabthiophene derivatives due to their ability to modulate multiple biological pathways. The benzamide moiety is particularly noteworthy for its role in several bioactive compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. By integrating this moiety with the cyclopentabthiophene core, researchers aim to develop agents that can exhibit enhanced selectivity and reduced side effects compared to existing therapies.

The brominated benzamide derivative, specifically 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide, has been investigated in several preclinical studies for its potential applications in oncology and neurology. Preliminary data suggest that this compound may interfere with key signaling cascades involved in cancer cell proliferation and neurodegenerative diseases. The cyano group on the cyclopentabthiophene ring is particularly interesting as it can serve as a site for further functionalization, allowing chemists to fine-tune the compound's properties.

One of the most compelling aspects of 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide is its versatility as a building block for more complex drug candidates. The bromine atom provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the molecule. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties during drug development.

Recent advancements in computational chemistry have also highlighted the importance of cyclopentabthiophene derivatives in drug design. Molecular modeling studies have demonstrated that these compounds can effectively interact with target proteins through multiple binding modes, enhancing their binding affinity and selectivity. The benzamide group, in particular, has been shown to form hydrogen bonds with key residues in protein active sites, contributing to the compound's stability and efficacy.

The synthesis of 4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination of benzamide derivatives followed by cycloaddition reactions with cyano-substituted cyclopentabthiophenes. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for larger-scale applications.

In conclusion,4-bromo-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound,CAS No. 321945-30-6 will undoubtedly play a significant role in advancing drug discovery efforts across multiple therapeutic areas.